Cas no 1804797-70-3 (Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804797-70-3
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4834121
• Update Time: 2025-05-19

Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H6F5NO4/c1-18-8(17)3-2-4(19-9(12,13)14)6(16)5(15-3)7(10)11/h2,7,16H,1H3
• InChI Key： ACJSLRYOVXQVHH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C(=O)OC)N=1)OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804797-70-3)

Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate, with the CAS number 1804797-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both difluoromethyl and trifluoromethoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a popular moiety in the design of small-molecule drugs. Its electron-withdrawing nature also influences the electronic distribution of the molecule, which can be leveraged to modulate interactions with biological targets. On the other hand, the trifluoromethoxy group introduces additional lipophilicity and electronic effects that can further fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. These features make Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are integral components in many bioactive molecules, including antibiotics, antivirals, and anticancer agents. The specific arrangement of functional groups in Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate positions it as a potential lead compound for various therapeutic applications. For instance, studies have shown that pyridine derivatives can interact with enzymes and receptors in ways that may inhibit pathogenic processes or modulate physiological functions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the difluoromethyl group typically involves fluorination reactions, which can be challenging due to the reactivity and selectivity issues associated with fluorinating agents. Similarly, the incorporation of the trifluoromethoxy group often requires specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient and scalable production of such complex molecules, facilitating their use in research and development.

The biological evaluation of Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate has revealed several interesting properties. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain enzymes and may have potential applications in treating inflammatory diseases or infections. Additionally, its structural similarity to known bioactive compounds makes it a valuable scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, researchers can explore how different structural features influence biological activity.

The impact of fluorine substituents on drug design cannot be overstated. Fluoroatoms are frequently incorporated into pharmaceuticals due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The presence of both difluoromethyl and trifluoromethoxy strong>> groups in Methyl 2-(< strong>< em>< em>< em>< em>< em>< em>< em>< em>< em>< strong>> difluoromethyl >)-3-hydroxy-4-(< strong>> trifluoromethoxy >)pyridine-6-carboxylate exemplifies how these substituents can be strategically used to optimize drug-like properties.

In conclusion, Methyl 2-(< strong>> difluoromethyl >)-3-hydroxy-4-(< strong>> trifluoromethoxy >)pyridine-6-carboxylate (CAS No. < strong>> 1804797-70-3 >) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, offering opportunities to develop novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, the accessibility of such sophisticated molecules will further drive innovation in medicinal chemistry.